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Compound of Interest

Compound Name:
2-(4-

Chlorobenzylideneamino)fluorene

CAS No.: 82899-02-3

Cat. No.: B1618846

Get Quote

Executive Summary & Compound Profile
2-(4-Chlorobenzylideneamino)fluorene is a conjugated Schiff base (azomethine) derived

from the condensation of 2-aminofluorene and 4-chlorobenzaldehyde. This compound

represents a critical scaffold in materials science for liquid crystal engineering and in medicinal

chemistry as a potential intercalating agent. Its planar fluorene moiety facilitates

-stacking interactions, while the chlorophenyl group introduces electronic anisotropy and
lipophilicity.

This guide provides a definitive spectroscopic atlas for the identification and quality control of

this compound, synthesizing data from Nuclear Magnetic Resonance (NMR), Infrared

Spectroscopy (FT-IR), and Mass Spectrometry (MS).

Physicochemical Profile[1][2][3][4][5][6][7][8][9]
IUPAC Name:
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-(4-chlorobenzylidene)-9H-fluoren-2-amine

Molecular Formula:

Molecular Weight: 303.79 g/mol (based on

)

Appearance: Typically yellow to orange crystalline solid (due to extended conjugation).

Solubility: Soluble in

, DMSO, DMF; sparingly soluble in ethanol/methanol.

Synthesis & Reaction Monitoring
To understand the impurity profile (e.g., residual aldehyde or amine), one must understand the

synthesis. The formation is a reversible acid-catalyzed dehydration.

Experimental Protocol: Condensation
Reagents: Equimolar 2-aminofluorene (10 mmol) and 4-chlorobenzaldehyde (10 mmol).

Solvent: Absolute Ethanol (30 mL) with catalytic Glacial Acetic Acid (2-3 drops).

Condition: Reflux for 2–4 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3).

Workup: Cool to room temperature. The Schiff base precipitates. Filter and wash with cold

ethanol to remove unreacted aldehyde. Recrystallize from ethanol/chloroform.

Visualization: Synthesis Pathway

Figure 1: Acid-catalyzed condensation pathway for Schiff base formation.
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Infrared Spectroscopy (FT-IR) Analysis
Objective: Confirm the formation of the imine bond and the integrity of the aromatic systems.

The diagnostic band for Schiff base formation is the disappearance of the carbonyl (

) stretch of the aldehyde and the amine (

) stretch of the precursor, replaced by the strong azomethine (

) stretch.

Key Diagnostic Bands

Functional Group
Wavenumber (

)
Intensity Assignment

Azomethine (C=N) 1615 – 1635 Strong

Primary confirmation

of product. Stretching

vibration of the imine

bond.[1]

Aromatic C-H 3030 – 3060 Weak

C-H stretching of

fluorene and phenyl

rings.

Aliphatic C-H 2880 – 2920 Medium

C-H stretching of the

C9-methylene group

of fluorene.

C=C Aromatic 1580 – 1600 Medium
Skeletal vibrations of

the aromatic rings.

C-Cl Stretch 1080 – 1095 Strong

Aryl chloride stretch

(distinctive for the 4-Cl

substitution).

Out-of-plane Bending 810 – 840 Strong

Para-substituted

benzene ring (2

adjacent H's).
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Protocol Note: Samples should be prepared as KBr pellets (1 mg sample : 100 mg KBr) or

analyzed via ATR (Attenuated Total Reflectance) on a diamond crystal.

Nuclear Magnetic Resonance (NMR)
Objective: Structural elucidation and purity assessment. Solvent:

or

. (Data below approximates

shifts).

NMR (Proton NMR)
The spectrum is characterized by the distinct singlet of the imine proton and the methylene

protons of the fluorene ring.
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Proton
Environment

Shift (

, ppm)
Multiplicity Integration

Mechanistic
Insight

Azomethine (-

N=CH-)
8.45 – 8.65 Singlet (s) 1H

Deshielded by

the anisotropic

effect of the

aromatic ring and

the

electronegative

Nitrogen. Key

purity marker.

Fluorene C9-H 3.90 – 4.00 Singlet (s) 2H

The methylene

bridge of the

fluorene. If this

integrates < 2H,

oxidation to

fluorenone may

have occurred.

Aromatic

(Fluorene C1,

C3, C4)

7.80 – 8.00 Multiplet ~3H

Protons closest

to the imine

nitrogen and the

biphenyl linkage.

Aromatic (4-Cl-

Phenyl)
7.45 – 7.85

Doublets

(AA'BB')
4H

Characteristic

para-substitution

pattern. Look for

roofing effect

indicating

coupling.

Aromatic

(Fluorene Distal)
7.30 – 7.45 Multiplet ~4H

Remaining

aromatic protons

on the fluorene

system.

NMR (Carbon NMR)
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Carbon Environment
Shift (

, ppm)
Assignment

Azomethine (C=N) 158.0 – 161.0

The most deshielded carbon,

confirming the double bond

character.

Fluorene C9 36.5 – 37.5
Aliphatic carbon signal. Distinct

from all aromatic signals.

C-Cl (Ipso) ~137.0
Carbon attached directly to

Chlorine.

Aromatic C 120.0 – 145.0

Complex region containing

fluorene and phenyl ring

carbons.

Mass Spectrometry (MS)
Objective: Confirmation of molecular weight and halogen isotopic pattern.

Ionization Technique
ESI (Electrospray Ionization) in Positive Mode (

) or EI (Electron Impact) for fragmentation analysis.

Isotopic Pattern (The Chlorine Signature)
Chlorine exists naturally as

(75.8%) and

(24.2%).

Base Peak (M): m/z ~303.1 (contains

)

M+2 Peak: m/z ~305.1 (contains
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)

Intensity Ratio: The M : M+2 ratio must be approximately 3:1. Any deviation suggests

contamination or incorrect halogenation.

Fragmentation Pathway (EI-MS)
Under Electron Impact (70 eV), the molecule undergoes predictable cleavage.

Molecular Ion: m/z 303 (

)

Loss of H: m/z 302 (Aromatization/cyclization stability).

Cleavage of Imine: Rupture between the Nitrogen and the Benzylic Carbon.

Fragment A: Fluorenyl-N cation.

Fragment B: Chlorobenzyl cation (m/z 125/127).

Loss of Chlorine: m/z 268 (

).

Visualization: MS Fragmentation Logic
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Figure 2: Primary fragmentation pathways in Electron Impact Mass Spectrometry.
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Experimental Validation Protocol
To ensure data integrity (Trustworthiness), follow this self-validating workflow:

Solubility Check: Dissolve 5 mg in 0.6 mL

. If turbidity persists, filter. If solid remains, the sample may be the polymerized impurity or
inorganic salt.

Run

NMR first:

Check 10 ppm region: If a peak exists at ~10.0 ppm, Aldehyde starting material is present.

Check 3-5 ppm region: If broad singlets appear around 3.5-4.0 ppm (other than the sharp

C9 singlet), Amine starting material is present.

Run IR: Confirm the presence of 1625

and absence of 1680-1700
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(Aldehyde C=O).

Run MS: Verify the 303/305 isotopic cluster.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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